2-Amino-5-(4-fluorophenyl)nicotinic acid, 95%

• IUPAC Name: 2-amino-5-(4-fluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H9FN2O2/c13-9-3-1-7(2-4-9)8-5-10(12(16)17)11(14)15-6-8/h1-6H,(H2,14,15)(H,16,17)
• InChI Key: SEUSIZDGFYDMFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(N=C2)N)C(=O)O)F
• Molecular Formula: C12H9FN2O2
• DSSTOX Substance ID: DTXSID80673438
• Molecular Weight: 232.21 g/mol
• CAS RN: 1214359-90-6

Description

2-Amino-5-(4-fluorophenyl)nicotinic acid (2-AP5F) is a phenylnicotinic acid derivative that has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including biologically active molecules, and has been investigated for its potential as a therapeutic agent.

Scientific Research Applications

2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including the synthesis of biologically active molecules, the study of enzyme inhibition, and the study of drug metabolism. It has also been used in the synthesis of a variety of compounds, including drugs, pharmaceuticals, and agrochemicals.

Mechanism of Action

2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% is believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, and by inhibiting AChE, 2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% can increase the levels of acetylcholine in the brain, resulting in increased cognitive function.
Biochemical and Physiological Effects
2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, resulting in increased cognitive function. It has also been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. In addition, 2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% has been shown to reduce the risk of cardiovascular disease, and to have potential anti-diabetic effects.

Advantages and Limitations for Lab Experiments

2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. It is also relatively stable, and can be stored for long periods of time. However, there are some limitations to using 2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% in laboratory experiments. It is a relatively toxic compound, and should be handled with care. In addition, it is not soluble in water, and should be dissolved in an organic solvent before use.

Future Directions

There are a variety of potential future directions for the use of 2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% in scientific research. It could be used to synthesize a variety of compounds, including drugs, pharmaceuticals, and agrochemicals. It could also be used to study the mechanism of action of various enzymes, and to investigate the biochemical and physiological effects of various compounds. In addition, 2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% could be used to investigate the potential therapeutic effects of various compounds, and to develop new therapeutic agents. Finally, 2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% could be used to develop new methods for the synthesis of compounds, and to investigate the potential applications of various compounds.

Synthesis Methods

2-Amino-5-(4-fluorophenyl)nicotinic acid, 95% can be synthesized in several ways, including a one-pot synthesis, an alkylation reaction, and a reductive amination reaction. The one-pot synthesis involves the reaction of an aldehyde and an amine in the presence of a base and a catalyst. The alkylation reaction involves the reaction of an alkyl halide and an amine in the presence of a base and a catalyst. The reductive amination reaction involves the reaction of an aldehyde and an amine in the presence of a reducing agent.